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Section 1: Compound Identification and
Physicochemical Profile
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Compound of Interest

2-(Azetidin-1-yl)ethanamine

Compound Name:
dihydrochloride

Cat. No.: B8047081

Get Quote

2-(Azetidin-1-yl)ethanamine Dihydrochloride is a versatile intermediate used in the

synthesis of more complex molecules, particularly in the development of novel therapeutics.[2]
The four-membered azetidine ring imparts a unique conformational rigidity that is attractive for
designing ligands that target specific biological receptors.[1]

Identifier Value Source

2-(Azetidin-1-yl)ethanamine

Chemical Name _ _ ChemScene
Dihydrochloride
2-(1-Azetidinyl)ethanamine
Synonym(s) N/A
2HCI
CAS Number 1956365-06-2 (representative)  [3]
Molecular Formula CsH14CI2N2 [4]
Molecular Weight 173.08 g/mol [4]
Structure SMILES: CI.CI.NCCC1CNC1 [4]

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b8047081#bc-rfq
https://www.benchchem.com/product/b8047081/docs?utm_src=pdf-body#section-1-compound-identification-and-physicochemical-profile
https://www.chemimpex.com/products/19363
https://www.researchgate.net/publication/399463085_Azetidines_in_medicinal_chemistry_emerging_applications_and_approved_drugs
https://www.chemsrc.com/en/cas/1956365-06-2_3255856.html
https://www.chemscene.com/product/2306276-20-8.html
https://www.chemscene.com/product/2306276-20-8.html
https://www.chemscene.com/product/2306276-20-8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8047081?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Physicochemical Property Value Source

White to off-white solid;
Appearance ] ) [2]
potentially hygroscopic.

Purity Typically 297% or 298% [2][4]

Recommended 2-8°C, sealed
Storage Temperature ) ) [4]
in a dry environment.

N Enhanced solubility in aqueous
Solubility _ (2]
solutions due to the salt form.

Section 2: Comprehensive Hazard Analysis

While a specific, complete SDS for this exact CAS number is not publicly available, a robust
hazard profile can be constructed by analyzing data from the free base, structurally similar
amine hydrochlorides, and related azetidine compounds. The primary hazards are associated
with irritation, sensitization, and acute oral toxicity.[5][6]

Precautionary Statement

GHS Classification Hazard Statement
Examples

Acute Oral Toxicity, Category 4  H302: Harmful if swallowed P270, P301+P312, P330
Skin Corrosion/Irritation, o P280, P302+P352,

H315: Causes skin irritation
Category 2 P332+P313
Serious Eye Damage/lrritation,  H319: Causes serious eye P280, P305+P351+P338,
Category 2 irritation P337+P313

Specific Target Organ Toxicity H335: May cause respiratory
. o P261, P271, P304+P340
(Single Exposure), Category 3 irritation

Mechanistic Insights & Toxicological Considerations:

The toxicity of certain azetidine-containing molecules stems from their ability to act as mimics
of the amino acid proline.[7] For example, azetidine-2-carboxylic acid can be misincorporated
into newly synthesized proteins, leading to misfolded proteins and triggering a global stress
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response.[8] While direct evidence for this mechanism is not available for 2-(Azetidin-1-
yl)ethanamine, researchers should be aware of this potential pathway of toxicity inherent to
some azetidine derivatives. General studies on other azetidine derivatives have classified them
as having moderate toxicity.[9]

Caption: Primary hazard pathways for 2-(Azetidin-1-yl)ethanamine 2HCI.

Section 3: The Critical Challenge of Hygroscopicity:
Handling and Storage Protocols

The dihydrochloride salt form makes this compound susceptible to hygroscopicity—the
tendency to absorb moisture from the air.[10] Improper handling of hygroscopic materials is a
critical source of experimental error and potential degradation.[10][11] Absorbed water
increases the measured mass, leading to inaccurately prepared solutions of lower-than-
intended concentration.[10] Furthermore, moisture can promote clumping, making the powder
difficult to handle, and may lead to chemical degradation over time.[10]

Experimental Protocol: Weighing and Preparing
Solutions

This protocol outlines the best practices for handling a hygroscopic solid to maintain its
integrity.[10]

Ideal Method (Dry Atmosphere)

o Preparation: Transfer the required amount of the compound, along with spatulas and
weighing vessels, into a glovebox or glove bag with a dry, inert atmosphere (e.g., nitrogen or
argon).

o Equilibration: Allow the compound container to equilibrate to the ambient temperature of the
glovebox before opening to prevent condensation.

» Weighing: Place a weighing boat on a tared analytical balance inside the glovebox. Quickly
transfer the desired amount of powder to the boat and record the weight.

o Sealing: Securely close the primary container of the compound immediately after dispensing.
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 Dissolution: Transfer the weighed powder into a volumetric flask and dissolve it in the
appropriate anhydrous solvent, all within the inert atmosphere.

o Storage: If not for immediate use, store the prepared stock solution in a tightly sealed
container, protected from light, at the recommended temperature.[10]

Alternative Method (Low-Humidity Environment)
If a glovebox is unavailable, the following procedure minimizes moisture exposure:

o Preparation: Work in an area with the lowest possible humidity. Have all equipment (spatula,
weighing boat, volumetric flask with solvent) ready and within immediate reach.

e Weighing: Tare a weighing boat on the balance. Minimize the time the primary container is
open by working quickly and decisively.

o Dispensing: Open the container, remove the desired amount of powder, and place it on the
weighing boat.

e Sealing: Immediately and securely close the compound's container.[10]

» Dissolution: Promptly transfer the weighed powder to the volumetric flask and proceed with
dissolution.

» Best Practice: To avoid repeatedly opening the main container, consider aliquoting the
powder into smaller, single-use vials under a dry atmosphere for long-term storage.[10]
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Weigh Hygroscopic Compound
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Ideal Method: Alternative Method:
Use Glovebox Minimize Exposure

Weigh compound inside Prepare all equipment
glovebox in advance

Work quickly to weigh
compound on bench

Dissolve in anhydrous
solvent inside glovebox

Seal primary container
immediately

Prepare Solution
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Caption: Decision workflow for handling hygroscopic compounds.
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Section 4: Exposure Control and Personal
Protective Equipment (PPE)

Engineering controls and appropriate PPE are essential to minimize exposure.

e Engineering Controls: Use in a well-ventilated area. A chemical fume hood is recommended

for all weighing and solution preparation steps to keep airborne levels to a minimum.[12]

o Hygiene Measures: Wash hands thoroughly after handling and before eating, drinking, or

smoking. Contaminated clothing should be removed and washed before reuse.[5][12]

Protection Type

Specification

Rationale

Eye/Face Protection

Safety glasses with side-
shields conforming to EN166
or ANSI z87.1.

Protects against splashes and
airborne dust particles causing

serious eye irritation.[12]

Hand Protection

Handle with compatible
chemical-resistant gloves (e.g.,

nitrile rubber).

Prevents skin contact which

can cause irritation.[12]

Skin and Body Protection

Lab coat. Choose body
protection according to the
amount and concentration of

the substance.

Minimizes the risk of accidental

skin contact.[12]

Respiratory Protection

Not required for normal
handling with adequate
ventilation. Use a
NIOSH/MSHA-approved
respirator if dust is generated

and ventilation is inadequate.

Protects against inhalation of
dust which may cause

respiratory tract irritation.[12]

Section 5: Emergency and First-Aid Procedures

Immediate and appropriate action is critical in the event of an exposure.
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Exposure Route First-Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult or stops, provide artificial respiration.
Seek medical attention.[12][13]

Immediately wash off with soap and plenty of
Skin Contact water. Remove contaminated clothing. If skin

irritation occurs, get medical advice.[12][13]

Rinse cautiously and thoroughly with water for
at least 15 minutes, also under the eyelids.

Eye Contact Remove contact lenses, if present and easy to
do. Continue rinsing. Seek immediate medical
attention.[5][14]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion ! . . .
mouth with water and seek immediate medical

attention.[12][13]

Spill and Fire Management

o Small Spill: Carefully sweep up the solid material, avoiding dust formation. Place in a
suitable, closed container for disposal.[12]

o Large Spill: Evacuate the area. Wear appropriate PPE. Sweep or shovel the material into
suitable containers for disposal. Prevent the product from entering drains.[12]

o Fire-Fighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[13] Firefighters
should wear self-contained breathing apparatus (SCBA) and full protective gear.[12]
Hazardous decomposition products under fire conditions include oxides of carbon (CO, CO2)
and nitrogen (NOx).[12]
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Caption: Decision tree for first-aid response to exposure.

Section 6: Stability, Reactivity, and Disposal

e Chemical Stability: The compound is stable under recommended storage conditions (cool,
dry, tightly sealed).[12] Hygroscopic nature requires protection from moisture.[14]

o Materials to Avoid: Keep away from strong oxidizing agents and strong acids to prevent
vigorous reactions.[12]

e Hazardous Decomposition Products: Thermal decomposition can produce toxic fumes,
including carbon oxides and nitrogen oxides.[12]

» Disposal: Waste must be disposed of in accordance with federal, state, and local
environmental control regulations. Do not allow the chemical to enter drains or waterways.
[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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